Cas no 1341755-55-2 (2-Cyclopropanecarbonyl-4-(propan-2-yl)cyclohexan-1-one)

2-Cyclopropanecarbonyl-4-(propan-2-yl)cyclohexan-1-one structure
1341755-55-2 structure
Product Name:2-Cyclopropanecarbonyl-4-(propan-2-yl)cyclohexan-1-one
CAS No:1341755-55-2
MF:C13H20O2
MW:208.296704292297
CID:5740892
PubChem ID:63319651
Update Time:2025-09-26

2-Cyclopropanecarbonyl-4-(propan-2-yl)cyclohexan-1-one Chemical and Physical Properties

Names and Identifiers

    • CS-0348372
    • 2-CYCLOPROPANECARBONYL-4-(PROPAN-2-YL)CYCLOHEXAN-1-ONE
    • EN300-1125040
    • AKOS012623823
    • 2-(Cyclopropanecarbonyl)-4-isopropylcyclohexan-1-one
    • 1341755-55-2
    • Cyclohexanone, 2-(cyclopropylcarbonyl)-4-(1-methylethyl)-
    • 2-Cyclopropanecarbonyl-4-(propan-2-yl)cyclohexan-1-one
    • Inchi: 1S/C13H20O2/c1-8(2)10-5-6-12(14)11(7-10)13(15)9-3-4-9/h8-11H,3-7H2,1-2H3
    • InChI Key: BNWKMXNQQHHQMF-UHFFFAOYSA-N
    • SMILES: O=C(C1C(CCC(C(C)C)C1)=O)C1CC1

Computed Properties

  • Exact Mass: 208.146329876g/mol
  • Monoisotopic Mass: 208.146329876g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 15
  • Rotatable Bond Count: 3
  • Complexity: 276
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 2
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.4
  • Topological Polar Surface Area: 34.1Ų

Experimental Properties

  • Density: 1.064±0.06 g/cm3(Predicted)
  • Boiling Point: 318.3±25.0 °C(Predicted)
  • pka: 10.80±0.40(Predicted)

2-Cyclopropanecarbonyl-4-(propan-2-yl)cyclohexan-1-one Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Enamine
EN300-1125040-0.05g
2-cyclopropanecarbonyl-4-(propan-2-yl)cyclohexan-1-one
1341755-55-2 95%
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Enamine
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Enamine
EN300-1125040-1.0g
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Enamine
EN300-1125040-2.5g
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Enamine
EN300-1125040-5.0g
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Enamine
EN300-1125040-10.0g
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Enamine
EN300-1125040-1g
2-cyclopropanecarbonyl-4-(propan-2-yl)cyclohexan-1-one
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